4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate

• Molecular Formula: C16H18F5NO3
• Molecular Weight: 367.31 g/mol
• SMILES: CC1=CC=C(C=C1)NC(=O)CCC(=O)OCCCC(C(F)(F)F)(F)F
• InChI: InChI=1S/C16H18F5NO3/c1-11-3-5-12(6-4-11)22-13(23)7-8-14(24)25-10-2-9-15(17,18)16(19,20)21/h3-6H,2,7-10H2,1H3,(H,22,23)
• InChIKey: MJQJVZDOGXHJEL-UHFFFAOYSA-N

4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate (C₁₆H₁₈F₅NO₃, MW 367.32 g/mol, exact mass 367.120684 g/mol) is a synthetic fluorinated ester belonging to the 4-oxobutanoate amide derivative class. Its architecture comprises three pharmacophoric modules: a pentafluoropentyl ester tail, a succinamate (4-amino-4-oxobutanoate) linker, and a 4-methylphenyl (p-toluidine) cap group.

Product Baseline: 4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate – Structural Class and Physicochemical Identity

4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate (C₁₆H₁₈F₅NO₃, MW 367.32 g/mol, exact mass 367.120684 g/mol) is a synthetic fluorinated ester belonging to the 4-oxobutanoate amide derivative class [1]. Its architecture comprises three pharmacophoric modules: a pentafluoropentyl ester tail, a succinamate (4-amino-4-oxobutanoate) linker, and a 4-methylphenyl (p-toluidine) cap group. Closely related structural analogs include 4,4,5,5,5-pentafluoropentyl 4-oxo-4-(phenylamino)butanoate (MW 353.28 g/mol, lacking the 4-methyl substituent), 4,4,5,5,5-pentafluoropentyl 4-(4-iodoanilino)-4-oxobutanoate (MW 479.18 g/mol, bearing a 4-iodo substituent), and methyl 4-[(4-methylphenyl)amino]-4-oxobutanoate (MW 221.25 g/mol, the non-fluorinated ester analog). The compound is registered in the SpectraBase spectral database with confirmed ¹H NMR characterization [1], and its structural features align with the fluorinated deacetylase inhibitor pharmacophore described in the patent literature, where perfluorinated linkers are employed to modulate target engagement and pharmacokinetic properties [2].

Cap group SAR 4-Methylphenyl cap supports isoform-selectivity comparison studies

Fluorinated linker Pentafluoropentyl ester enables ¹⁹F NMR detection and lipophilicity modulation

Chem bio tool Fluorinated prodrug scaffold for intracellular distribution research

• [1] butanoic acid, 4-[(4-methylphenyl)amino]-4-oxo-, 4,4,5,5,5-pentafluoropentyl ester. SpectraBase Compound ID: Jg5CoI19tiM. Wiley Science Solutions. View Source
• [2] Bradner JE, Mazitschek R. Fluorinated HDAC inhibitors and uses thereof. United States Patent Application US20130040998A1, February 14, 2013. View Source

Why Generic Substitution Fails for 4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate in HDAC-Targeted Research

Superficial structural similarity between 4,4,5,5,5-pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate and other 4-oxobutanoate derivatives conceals critical pharmacophoric differences that preclude direct substitution in research protocols. The 4-methylphenyl cap group introduces distinct steric and electronic properties relative to the unsubstituted phenyl analog; data from related HDAC inhibitor scaffolds demonstrate that the 4-methylphenyl substitution alters isoform selectivity profiles, improving HDAC4 potency by approximately 1.24-fold while reducing HDAC8 potency approximately 2-fold compared to the phenyl-substituted analog [1]. Concurrently, the pentafluoropentyl ester moiety imparts a substantially higher molecular weight (367.32 vs. 221.25 g/mol) and lipophilicity relative to non-fluorinated alkyl esters, which affects membrane permeability, metabolic stability, and intracellular distribution in a manner consistent with established fluorination-mediated lipophilicity modulation principles [2]. Generic substitution with a non-fluorinated ester or a different aniline cap would yield a compound with fundamentally different physicochemical properties and potentially divergent target engagement characteristics, thereby compromising experimental reproducibility and structure–activity relationship (SAR) interpretation.

! 4-Methylphenyl cap substitution may shift HDAC isoform selectivity profile vs. phenyl cap

! Pentafluoropentyl ester alters lipophilicity and membrane partitioning; non-fluorinated esters may not replicate intracellular distribution

! Fluorinated linker design is integral for ¹⁹F NMR workflows; replacement with alkyl linker (e.g., SAHA scaffold) loses analytical handle

• [1] Table 1: HDAC4 and HDAC8 IC₅₀ values for compounds with varying Ar groups. PMC10926851. View Source
• [2] Wang Z, Felstead HR, Troup RI, Linclau B, Williamson P. Lipophilicity modulations by fluorination correlate with membrane partitioning. Angew Chem Int Ed. 2023;62(21):e202301077. View Source

Quantitative Differentiation Evidence for 4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate vs. Closest Analogs

Molecular Weight and Lipophilicity Surrogate Differentiation: Pentafluoropentyl Ester vs. Methyl Ester Analog

The target compound possesses a molecular weight of 367.32 g/mol (C₁₆H₁₈F₅NO₃) as confirmed by SpectraBase [1], compared to 221.25 g/mol (C₁₂H₁₅NO₃) for the corresponding methyl ester analog, methyl 4-[(4-methylphenyl)amino]-4-oxobutanoate . This 146.07 g/mol increase (66% higher molecular weight) is attributable to the pentafluoropentyl ester moiety, which introduces five fluorine atoms that substantially modulate lipophilicity. Fluorination is a well-established strategy for tuning lipophilicity (logP) and membrane partitioning in drug design [2]. The higher molecular weight and fluorine content predict increased logP, altered membrane permeability kinetics, and distinct intracellular accumulation profiles relative to non-fluorinated ester congeners.

MW & F content

Reported

Target: 367.32 g/mol, 5 F
Comparator (methyl ester): 221.25 g/mol, 0 F
ΔMW: +146.07 g/mol (66% increase)

Supports lipophilicity differentiation

Higher MW and fluorination predict altered membrane permeability

Evidence Dimension	Molecular weight and fluorine content as surrogate for lipophilicity and membrane permeability
Target Compound Data	367.32 g/mol; C₁₆H₁₈F₅NO₃; 5 fluorine atoms
Comparator Or Baseline	Methyl 4-[(4-methylphenyl)amino]-4-oxobutanoate: 221.25 g/mol; C₁₂H₁₅NO₃; 0 fluorine atoms
Quantified Difference	ΔMW = 146.07 g/mol (66% increase); ΔF count = 5 vs. 0
Conditions	Measured molecular weights from SpectraBase (target) and Chem960 database (methyl ester)

Why This Matters

The substantial molecular weight and fluorine count difference predict functionally meaningful divergence in membrane permeability and cellular distribution, directly impacting suitability for intracellular target engagement assays.

• [1] butanoic acid, 4-[(4-methylphenyl)amino]-4-oxo-, 4,4,5,5,5-pentafluoropentyl ester. SpectraBase Compound ID: Jg5CoI19tiM. Wiley Science Solutions. View Source
• [2] Wang Z, Felstead HR, Troup RI, Linclau B, Williamson P. Lipophilicity modulations by fluorination correlate with membrane partitioning. Angew Chem Int Ed. 2023;62(21):e202301077. View Source

4-Methylphenyl Cap Group Confers Differentiated HDAC4/HDAC8 Isoform Selectivity Relative to Unsubstituted Phenyl Cap

In a systematic study of HDAC inhibitors with varying aryl cap groups (published in PMC10926851), the 4-methylphenyl-substituted compound (7c) exhibited HDAC4 IC₅₀ = 1.7 ± 0.3 μM and HDAC8 IC₅₀ = 9.0 ± 0.2 μM, whereas the unsubstituted phenyl analog (7a) showed HDAC4 IC₅₀ = 2.1 ± 0.3 μM and HDAC8 IC₅₀ = 4.5 ± 0.2 μM [1]. The 4-methylphenyl cap thus provides a 1.24-fold improvement in HDAC4 potency but a 2.0-fold reduction in HDAC8 potency relative to the phenyl cap. This cap group-dependent isoform selectivity modulation is relevant to the target compound, which bears the identical 4-methylphenyl cap; users seeking HDAC4-biased over HDAC8-biased profiles may preferentially select compounds bearing this cap group. Note: This evidence is derived from a scaffold with a different linker and zinc-binding group; direct confirmation on the target compound's exact scaffold is not available in the current literature.

HDAC selectivity

Class-level

4-Methylphenyl cap

HDAC4 IC₅₀: 1.7 ± 0.3 μM

HDAC8 IC₅₀: 9.0 ± 0.2 μM

Phenyl cap

HDAC4 IC₅₀: 2.1 ± 0.3 μM

HDAC8 IC₅₀: 4.5 ± 0.2 μM

Differentiated HDAC4/8 selectivity profile

Data from related scaffold; confirm on target compound

Evidence Dimension	HDAC isoform inhibition potency (IC₅₀)
Target Compound Data	4-Methylphenyl cap group (compound 7c scaffold): HDAC4 IC₅₀ = 1.7 ± 0.3 μM; HDAC8 IC₅₀ = 9.0 ± 0.2 μM
Comparator Or Baseline	Phenyl cap group (compound 7a scaffold): HDAC4 IC₅₀ = 2.1 ± 0.3 μM; HDAC8 IC₅₀ = 4.5 ± 0.2 μM
Quantified Difference	HDAC4: 1.24-fold improvement (ΔIC₅₀ = 0.4 μM); HDAC8: 2.0-fold reduction (ΔIC₅₀ = 4.5 μM)
Conditions	In vitro HDAC enzymatic assay; mean ± SD, n = 3; published in PMC10926851 Table 1

Why This Matters

The 4-methylphenyl cap provides a differentiated isoform selectivity fingerprint compared to the unsubstituted phenyl analog, an important consideration for SAR studies and lead optimization where HDAC isoform selectivity is a critical parameter.

• [1] Table 1: HDAC4 and HDAC8 IC₅₀ values for compounds 7a (phenyl) and 7c (4-methylphenyl). PMC10926851. View Source

Perfluorinated Linker Strategy: Pentafluoropentyl Ester as a Fluorinated HDAC Inhibitor Tool Compound Distinct from Non-Fluorinated Analogs

Perfluorinated moieties have been demonstrated to confer potent and selective inhibition of HDAC-like enzymes. Meyners et al. (2017) reported that perfluorinated hydroxamic acids achieve nanomolar-range inhibition of HDAC enzymes, with the perfluorinated linker contributing critically to target engagement and selectivity [1]. The target compound incorporates a pentafluoropentyl ester that serves as a fluorinated linker prodrug moiety; upon ester hydrolysis, the active 4-[(4-methylphenyl)amino]-4-oxobutanoic acid can be liberated. This fluorinated linker strategy is structurally and mechanistically distinct from non-fluorinated HDAC inhibitors such as SAHA (vorinostat, suberoylanilide hydroxamic acid), which employs an unsubstituted alkyl linker [2]. The presence of the pentafluoropentyl group enables ¹⁹F NMR-based detection and tracking without requiring radioactive or fluorescent labeling, an advantage absent in non-fluorinated ester analogs. Note: Direct comparative biochemical or cellular potency data for the target compound versus specific fluorinated or non-fluorinated analogs are not available in the current public literature; the differentiation claimed here rests on established class-level principles of fluorinated drug design.

Fluorinated linker

Class-level

Pentafluoropentyl ester linker; enables ¹⁹F NMR detection
vs. non-fluorinated alkyl linkers (e.g., SAHA)

Enables label-free ¹⁹F NMR tracking

Perfluorinated linker strategy supports target engagement studies

Evidence Dimension	Fluorinated vs. non-fluorinated linker in HDAC inhibitor scaffold design
Target Compound Data	Pentafluoropentyl ester linker (C₅F₅); potential for ¹⁹F NMR detection; fluorinated prodrug design
Comparator Or Baseline	Non-fluorinated ester analogs (e.g., methyl ester) and non-fluorinated HDAC inhibitor SAHA (alkyl linker)
Quantified Difference	Qualitative differentiation: presence of perfluorinated linker vs. absence; ¹⁹F NMR handle present vs. absent
Conditions	General HDAC inhibitor design principles per Meyners et al. (2017) and US20130040998 patent

Why This Matters

The fluorinated linker strategy represents a deliberate design choice for modulating pharmacokinetics and target engagement, and enables ¹⁹F NMR-based analytical workflows unavailable with non-fluorinated analogs, relevant for procurement decisions in HDAC-targeted drug discovery programs.

• [1] Meyners C, Wolff B, Kleinschek A, Krämer A, Meyer-Almes FJ. Perfluorinated hydroxamic acids are potent and selective inhibitors of HDAC-like enzymes from Pseudomonas aeruginosa. Bioorg Med Chem Lett. 2017;27:1508-1512. View Source
• [2] Bradner JE, Mazitschek R. Fluorinated HDAC inhibitors and uses thereof. United States Patent Application US20130040998A1, February 14, 2013. View Source

High-Value Application Scenarios for 4,4,5,5,5-Pentafluoropentyl 4-[(4-methylphenyl)amino]-4-oxobutanoate Based on Verified Differentiation Evidence

HDAC Inhibitor SAR Studies Investigating Cap Group Contributions to Isoform Selectivity

Research programs exploring structure–activity relationships of HDAC inhibitors can employ this compound as a representative 4-methylphenyl cap group analog. The quantitative evidence from related scaffolds demonstrates that the 4-methylphenyl substitution modulates the HDAC4/HDAC8 selectivity ratio relative to the unsubstituted phenyl cap [1], making this compound a valuable comparator in systematic cap group variation studies. Its 4-methylphenyl cap enables direct comparison with phenyl-, 4-iodo-, and cyclohexylamino-substituted analogs available in the same pentafluoropentyl ester series.

Fluorinated Prodrug Pharmacokinetic and Membrane Permeability Profiling

The pentafluoropentyl ester moiety introduces a substantial lipophilicity enhancement (ΔMW = 146 g/mol vs. methyl ester) consistent with established fluorination-mediated membrane partitioning principles [2]. This compound is suited for studies comparing the intracellular accumulation, esterase-mediated hydrolysis kinetics, and membrane permeability of fluorinated versus non-fluorinated ester prodrugs, where the ¹⁹F NMR handle provides label-free analytical detection in biological matrices.

Chemical Biology Tool Compound for Intracellular Distribution and Target Engagement Studies

The five chemically distinct fluorine atoms in the pentafluoropentyl group enable ¹⁹F NMR-based detection and quantification in cellular uptake experiments. Perfluorinated linkers have been established as a valid strategy for modulating HDAC target engagement [3]. This compound can serve as a fluorinated probe in chemical biology workflows investigating the impact of fluorination on subcellular localization and target residence time, complementing non-fluorinated comparator compounds.

Reference Standard for Fluorinated 4-Oxobutanoate Analytical Method Development

With its confirmed structure and spectral characterization in the SpectraBase database, including ¹H NMR data, this compound is suitable as a reference standard for developing and validating LC-MS, ¹⁹F NMR, and HPLC analytical methods tailored to fluorinated 4-oxobutanoate derivatives. Its distinct retention time and mass spectrometric fragmentation pattern, arising from the pentafluoropentyl ester moiety, differentiate it from non-fluorinated and iodo-substituted analogs in multi-analyte methods.

Application

Selection Property

Validation Focus

HDAC isoform SAR

Cap group-dependent selectivity profile

HDAC4/HDAC8 inhibition shift verification

Fluorinated prodrug PK

Fluorine-mediated lipophilicity modulation

Intracellular accumulation and hydrolysis kinetics

Intracellular distribution

¹⁹F NMR detection capability

Subcellular localization and target residence time

Analytical reference

Spectroscopic identity confirmation

Method specificity and retention time differentiation

• [1] Table 1: HDAC4 and HDAC8 IC₅₀ values for compounds with varying Ar groups. PMC10926851. View Source
• [2] Wang Z, Felstead HR, Troup RI, Linclau B, Williamson P. Lipophilicity modulations by fluorination correlate with membrane partitioning. Angew Chem Int Ed. 2023;62(21):e202301077. View Source
• [3] Meyners C, Wolff B, Kleinschek A, Krämer A, Meyer-Almes FJ. Perfluorinated hydroxamic acids are potent and selective inhibitors of HDAC-like enzymes from Pseudomonas aeruginosa. Bioorg Med Chem Lett. 2017;27:1508-1512. View Source